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Cat. No.: B15554237 Get Quote

Initial Assessment: Extensive research has revealed no specific documented applications of

the commercially available neodymium magnet, model BX048, within the field of Magnetic

Resonance Imaging (MRI) research. The BX048 is a powerful rare-earth magnet primarily

utilized in electronics, sensors, and various industrial and hobbyist applications.[1][2][3] Current

literature and experimental protocols in MRI research do not cite the use of this specific

magnet.

This document, therefore, provides a broader overview of the roles and types of magnets

employed in MRI research, drawing parallels where appropriate to the characteristics of

magnets like the BX048. This information is intended for researchers, scientists, and drug

development professionals to understand the principles of magnetism in MRI and the potential

applications of various magnetic materials.

Part 1: Understanding the Role of Magnets in MRI
Magnetic Resonance Imaging is a non-invasive imaging technique that leverages strong

magnetic fields and radio waves to generate detailed images of the body's internal structures.

[4][5] The primary function of the main magnet in an MRI system is to create a strong, uniform

static magnetic field to align the protons within the body's water molecules.[4][6]

Key Magnetic Properties in MRI:
Field Strength: Measured in Tesla (T), the strength of the main magnetic field is a critical

factor in image quality. Higher field strengths generally lead to a higher signal-to-noise ratio
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(SNR), resulting in clearer, more detailed images.[4][7] Preclinical MRI systems often

operate at high fields (e.g., 7T and 9.4T) to achieve high resolution for small animal imaging.

[8]

Homogeneity: The uniformity of the magnetic field across the imaging volume is crucial for

accurate spatial encoding and to avoid image distortion.

Stability: The magnetic field must remain constant over time to ensure consistent image

quality.

While the BX048 is a strong magnet for its size, its application in creating the primary field for

an MRI scanner is not feasible due to the immense requirements for field strength,

homogeneity, and stability over a large volume.

Types of Magnets in MRI Systems:
Superconducting Magnets: These are the most common type of magnets used in clinical and

high-field research MRI scanners.[6] They consist of coils of wire made from

superconducting materials that, when cooled to extremely low temperatures with liquid

helium, can conduct electricity with no resistance, generating very strong and stable

magnetic fields (typically 1.5T to 7T and beyond).[6]

Permanent Magnets: These magnets, which include neodymium magnets like the BX048,

have a constant magnetic field. They are used in some low-field (typically below 0.5T) and

open MRI scanners.[7] While less expensive and requiring no cryogens, they are very heavy

and it is challenging to achieve high field strengths and homogeneity with them.[7]

Resistive Magnets: These are electromagnets that generate a magnetic field by passing a

large electric current through copper coils. They are less common and are typically used in

lower-field systems.

Part 2: Potential Research Applications of Small,
Strong Magnets
While a single BX048 magnet cannot serve as the primary magnet for an MRI scanner, small,

powerful magnets have niche applications in MRI-related research and other biomedical fields.
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Magnetic Nanoparticles as MRI Contrast Agents
A significant area of research involves the use of superparamagnetic iron oxide nanoparticles

(SPIONs) as contrast agents in MRI.[9][10] These nanoparticles, when introduced into the

body, alter the local magnetic field, enhancing the contrast between different tissues.[9] This is

particularly useful for:

Tumor Detection and Characterization: SPIONs can be designed to accumulate in tumor

tissues, making them more visible on MRI scans.[9]

Cardiovascular Imaging: They can be used to visualize blood vessels and assess cardiac

function.[11]

Neuroinflammation Imaging: SPIONs can help in the non-invasive detection and monitoring

of inflammatory conditions in the brain, such as in multiple sclerosis and stroke.[9]

The development of these magnetic nanoparticles involves principles of magnetism where the

core material is a key determinant of their efficacy as a contrast agent.

Magnetic Targeting in Drug Delivery
In preclinical research, magnetic nanoparticles are being investigated for targeted drug

delivery.[12] This involves loading drugs onto magnetic particles and then using an external

magnetic field to guide them to a specific target site within the body, such as a tumor.[12] This

approach aims to increase the local concentration of the drug, enhancing its therapeutic effect

while minimizing systemic side effects.[12] Small, powerful permanent magnets could

potentially be used to create the external magnetic fields required in these preclinical models.

Part 3: Quantitative Data and Experimental
Protocols
As there are no specific MRI research studies utilizing the BX048 magnet, we present a table

of its own physical and magnetic properties.

Table 1: Properties of the BX048 Neodymium Magnet
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Property Value Unit Source

Material
Neodymium-Iron-

Boron (NdFeB)
- [1][2]

Grade N42 - [1][2]

Dimensions (L x W x

T)
1 x 0.25 x 0.5 inches [1][2]

Dimensions (L x W x

T)
25.4 x 6.35 x 12.7 mm [13]

Weight 0.542 (15.37) oz (g) [1][2]

Plating/Coating
Nickel-Copper-Nickel

(Ni-Cu-Ni)
- [1][3]

Magnetization

Direction
Through Thickness - [1][2]

Surface Field 4876 Gauss [1]

Brmax (Residual

Magnetic Flux

Density)

13,200 Gauss [1]

BHmax (Maximum

Energy Product)
42 MGOe [1]

Pull Force (Case 1) 18.71 lbs [2][13]

Max Operating

Temperature
176 (80) °F (°C) [1][13]

Part 4: Visualizing Experimental Concepts
While no specific signaling pathways are associated with the BX048 magnet in MRI, we can

visualize a general workflow for a preclinical study involving magnetic nanoparticles for

targeted drug delivery, a field where small external magnets could be employed.
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Caption: Workflow for magnetic nanoparticle-based targeted drug delivery.

This diagram illustrates the typical stages of a preclinical study investigating magnetically

targeted drug delivery. An external magnetic field, potentially generated by strong permanent

magnets, is applied to the target area (e.g., a tumor) to concentrate the drug-loaded magnetic

nanoparticles, and MRI is used to monitor their accumulation.

In conclusion, while the BX048 magnet is not directly used in MRI scanners, the principles of

magnetism it embodies are central to MRI technology and related fields of biomedical research,

such as the development of magnetic nanoparticles for imaging and therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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